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Compound of Interest

Compound Name: 2,4-Dichlorotoluene

Cat. No.: B165549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate and

persistence of 2,4-Dichlorotoluene (2,4-DCT). The information presented herein is intended to

support environmental risk assessments and to inform researchers and professionals in drug

development and related scientific fields about the environmental behavior of this chemical.

This document summarizes key data on its physical and chemical properties, degradation

pathways, mobility, and bioaccumulation potential, supported by detailed experimental

protocols and visual diagrams.

Physicochemical Properties
Understanding the fundamental physicochemical properties of 2,4-Dichlorotoluene is crucial

for predicting its behavior and partitioning in the environment. A summary of these properties is

presented in the table below.
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Property Value Reference

Molecular Formula C₇H₆Cl₂ [1]

Molecular Weight 161.03 g/mol [1]

Physical State Colorless liquid [2]

Water Solubility 25 mg/L at 25 °C

Vapor Pressure 38 Pa at 25 °C

Henry's Law Constant
4.2 x 10⁻³ atm·m³/mol

(estimated)
[1]

Octanol-Water Partition

Coefficient (log Kow)
4.10 at 25 °C

Environmental Persistence and Degradation
The persistence of 2,4-Dichlorotoluene in the environment is determined by its susceptibility

to various degradation processes, including biodegradation, photodegradation, and hydrolysis.

Biodegradation
Biodegradation is a key process governing the environmental persistence of 2,4-
Dichlorotoluene. Studies have shown that it is not readily biodegradable, indicating a potential

for persistence in certain environments.[3]

2.1.1. Aerobic Biodegradation

Under aerobic conditions, the primary degradation pathway for 2,4-Dichlorotoluene is initiated

by certain microorganisms. The bacterium Ralstonia sp. strain PS12 has been identified as

capable of utilizing 2,4-DCT as a growth substrate.[4][5][6] The degradation is initiated by a

dioxygenase enzyme, which hydroxylates the aromatic ring.

The aerobic degradation pathway of 2,4-Dichlorotoluene by Ralstonia sp. strain PS12 is as

follows:
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Aerobic degradation pathway of 2,4-Dichlorotoluene.

2.1.2. Anaerobic Biodegradation

Under anaerobic conditions, the degradation of 2,4-Dichlorotoluene proceeds via reductive

dechlorination. In soil slurry microcosms under methanogenic conditions, complete degradation

was observed over a period of 130 days.[1] The primary degradation products are

monochlorinated toluenes.

The anaerobic degradation pathway of 2,4-Dichlorotoluene involves the following steps:
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4-ChlorotolueneReductive Dechlorination

2-Chlorotoluene
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Anaerobic degradation pathway of 2,4-Dichlorotoluene.

Abiotic Degradation
2.2.1. Photodegradation

Photodegradation in water is a slow process for 2,4-Dichlorotoluene. The estimated half-life

for direct photodegradation in water is 90.7 years.[3] In the atmosphere, vapor-phase 2,4-
Dichlorotoluene is expected to be degraded by reaction with photochemically produced

hydroxyl radicals, with an estimated half-life of about 12 days.[7]

2.2.2. Hydrolysis
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2,4-Dichlorotoluene is stable to hydrolysis in aqueous solutions at environmentally relevant

pH values. Studies conducted according to OECD Guideline 111 have shown that it is stable at

pH 4, 7, and 9.[3]

Mobility and Transport
The mobility of 2,4-Dichlorotoluene in the environment is primarily governed by its partitioning

behavior between soil, water, and air.

Volatilization
With a moderate vapor pressure and a significant Henry's Law constant, volatilization from

moist soil and water surfaces is an important environmental fate process.[1] The estimated

volatilization half-life from a model river is 4 hours, and from a model lake is 5 days.[7]

Soil Sorption
The soil organic carbon-water partitioning coefficient (Koc) is a key parameter for assessing the

mobility of a chemical in soil. A high Koc value indicates strong adsorption to soil organic matter

and low mobility. The estimated Koc for 2,4-Dichlorotoluene is 4,800, suggesting it has low

mobility in soil.[1]

The logical workflow for assessing the environmental mobility of 2,4-Dichlorotoluene is

depicted below:
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Workflow for assessing environmental mobility.

Bioaccumulation
The potential for a chemical to accumulate in living organisms is a critical aspect of its

environmental risk assessment. The octanol-water partition coefficient (log Kow) provides an

initial indication of bioaccumulation potential.

With a log Kow of 4.10, 2,4-Dichlorotoluene has a potential for bioaccumulation. The

estimated bioconcentration factor (BCF) is 1000, which suggests a significant potential for

accumulation in aquatic organisms.[7]

Summary of Quantitative Data
The following tables summarize the available quantitative data on the environmental fate and

persistence of 2,4-Dichlorotoluene.

Table 1: Degradation Half-Lives
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Medium Condition Half-Life Reference

Water
Direct

Photodegradation
90.7 years [3]

Air
Reaction with OH

radicals
~12 days (estimated) [7]

Model River Volatilization 4 hours (estimated) [7]

Model Lake Volatilization 5 days (estimated) [7]

Soil Slurry Anaerobic
130 days for complete

degradation
[1]

Table 2: Partitioning and Bioaccumulation

Parameter Value Reference

Soil Sorption Coefficient (Koc) 4,800 (estimated) [1]

Bioconcentration Factor (BCF) 1,000 (estimated) [7]

Experimental Protocols
The following sections outline the methodologies for key experiments cited in this guide, based

on internationally recognized OECD guidelines.

Hydrolysis: OECD Guideline 111
This test determines the rate of abiotic hydrolysis of a chemical as a function of pH.

Test System: Sterile aqueous buffer solutions at pH 4, 7, and 9.

Procedure: A solution of 2,4-Dichlorotoluene in the buffer is incubated in the dark at a

constant temperature. Samples are taken at various time intervals and analyzed for the

concentration of the parent compound.
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Analysis: The rate of hydrolysis is determined by plotting the concentration of 2,4-
Dichlorotoluene against time. The half-life is then calculated. For 2,4-Dichlorotoluene, no

significant hydrolysis was observed.[3][8][9][10][11]

Soil Sorption/Desorption: OECD Guideline 106
This guideline describes the batch equilibrium method to determine the soil sorption coefficient

(Koc).[4][12][13][14]

Test System: Several soil types with varying organic carbon content, pH, and texture.

Procedure: A solution of 2,4-Dichlorotoluene in a calcium chloride solution is equilibrated

with a known amount of soil. The mixture is agitated for a defined period to reach equilibrium.

The soil and aqueous phases are then separated by centrifugation.

Analysis: The concentration of 2,4-Dichlorotoluene in the aqueous phase is measured. The

amount adsorbed to the soil is calculated by the difference from the initial concentration. The

soil sorption coefficient (Kd) is calculated, and then normalized to the organic carbon content

of the soil to obtain Koc.

Biodegradation in Soil: OECD Guideline 307
This guideline is used to assess the aerobic and anaerobic transformation of chemicals in soil.

[5][7][15][16]

Test System: Soil samples are incubated in the dark under controlled temperature and

moisture conditions. For anaerobic studies, the soil is flooded and purged with an inert gas.

Procedure: Radiolabeled (¹⁴C) 2,4-Dichlorotoluene is applied to the soil. At various time

intervals, soil samples are extracted and analyzed. Evolved ¹⁴CO₂ is trapped to determine

the extent of mineralization.

Analysis: The concentrations of the parent compound and its transformation products are

determined over time to calculate degradation rates and half-lives.

Bioaccumulation in Fish: OECD Guideline 305
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This guideline describes a flow-through method to determine the bioconcentration factor (BCF)

in fish.[17][18][19][20][21]

Test System: A flow-through system where fish are exposed to a constant concentration of

the test substance in water.

Procedure: The test consists of two phases: an uptake phase where fish are exposed to 2,4-
Dichlorotoluene, and a depuration phase where they are transferred to clean water. Fish

and water samples are taken at intervals during both phases.

Analysis: The concentrations of 2,4-Dichlorotoluene in fish tissue and water are measured.

The BCF is calculated as the ratio of the concentration in the fish to the concentration in the

water at steady state.

The general workflow for a bioaccumulation study is as follows:
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Workflow for a bioaccumulation study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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